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Compound of Interest

Compound Name: PF-431396

Cat. No.: B1679699 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential safety and logistical information for the proper

disposal of PF-431396, a potent dual inhibitor of focal adhesion kinase (FAK) and proline-rich

tyrosine kinase 2 (PYK2). Adherence to these procedures is critical due to the compound's

toxicological profile.

Key Safety and Handling Information
PF-431396 is classified as acutely toxic if swallowed and causes serious eye irritation.[1] It is

imperative to handle this compound with appropriate personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat. All handling should be performed in a well-

ventilated area or a chemical fume hood.

Quantitative Data Summary
For quick reference, the following table summarizes the key hazard and physical properties of

PF-431396.
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Property Value Reference

Hazard Classification
Acute Toxicity, Oral (Category

3), Eye Irritation (Category 2)
[1]

Signal Word Danger [1]

Hazard Statements

H301 (Toxic if swallowed),

H319 (Causes serious eye

irritation)

[1]

Pictogram GHS06 (Skull and crossbones) [1]

Molecular Formula C₂₂H₂₁F₃N₆O₃S

Molecular Weight 506.5 g/mol

Solubility Soluble in DMSO, not in water [2][3][4]

Storage Temperature
2-8°C for short-term, -20°C for

long-term
[1][2]

Experimental Protocols for Disposal
The proper disposal of PF-431396, as with any hazardous chemical, follows a structured

protocol to minimize risk to personnel and the environment. The following steps are based on

general best practices for laboratory chemical waste management.[5][6][7][8][9]

1. Waste Segregation and Collection:

Solid Waste:

Collect any solid PF-431396 waste, including contaminated consumables (e.g., weigh

boats, pipette tips), in a dedicated, clearly labeled hazardous waste container.

The container must be compatible with the chemical and have a secure lid.

Do not mix solid waste with liquid waste.[8]

Liquid Waste:
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Collect solutions containing PF-431396 in a separate, leak-proof hazardous waste

container.

The container should be made of a material compatible with the solvent used (e.g., if

dissolved in DMSO, a chemically resistant plastic or glass container is appropriate).

Label the container clearly with "Hazardous Waste," the name "PF-431396," and the

solvent used.

Keep the container closed except when adding waste.[6][7]

Sharps Waste:

Any chemically contaminated sharps, such as needles or broken glass, must be disposed

of in a designated, puncture-resistant sharps container labeled for chemically

contaminated sharps.[9]

2. Decontamination of Empty Containers:

Due to its acute toxicity, any "empty" container that held PF-431396 must be triple-rinsed

with a suitable solvent (such as the solvent used to dissolve the compound, e.g., DMSO,

followed by a solvent like ethanol or acetone).[6][7]

The rinsate from this process is considered hazardous waste and must be collected in the

designated liquid hazardous waste container.[7]

After triple-rinsing, the container can be disposed of as regular laboratory glass or plastic

waste, provided the label has been defaced.[6]

3. Storage of Hazardous Waste:

Store hazardous waste containers in a designated satellite accumulation area within the

laboratory.[5]

Ensure that the storage area has secondary containment to prevent spills from reaching

drains.[6]
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Segregate the PF-431396 waste from incompatible materials. As a general precaution, store

it away from strong oxidizing agents, acids, and bases.[5]

4. Final Disposal:

Never dispose of PF-431396 down the sink or in the regular trash.[6]

Contact your institution's Environmental Health and Safety (EH&S) department to arrange for

the pickup and disposal of the hazardous waste.

Follow all institutional and local regulations for hazardous waste disposal.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of PF-431396.
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Caption: Logical workflow for the proper disposal of PF-431396.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. PF-431396 hydrate ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]

2. medkoo.com [medkoo.com]

3. apexbt.com [apexbt.com]

4. glpbio.com [glpbio.com]

5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

6. vumc.org [vumc.org]

7. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

8. acewaste.com.au [acewaste.com.au]

9. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

To cite this document: BenchChem. [Navigating the Safe Disposal of PF-431396: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679699#pf-431396-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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